Cas no 18102-38-0 (1-Methoxy-3,5-dimethyl-2-nitrobenzene)

1-Methoxy-3,5-dimethyl-2-nitrobenzene is a substituted aromatic compound featuring a methoxy group at the 1-position, methyl groups at the 3- and 5-positions, and a nitro group at the 2-position. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals, agrochemicals, and specialty chemicals. The electron-withdrawing nitro group enhances reactivity in substitution reactions, while the methoxy and methyl groups contribute to controlled regioselectivity. Its stability under standard conditions and well-defined reactivity profile facilitate precise modifications in multi-step syntheses. The compound is typically handled under inert conditions to preserve its integrity.
1-Methoxy-3,5-dimethyl-2-nitrobenzene structure
18102-38-0 structure
Product Name:1-Methoxy-3,5-dimethyl-2-nitrobenzene
CAS No:18102-38-0
MF:C9H11NO3
MW:181.188542604446
CID:865475
Update Time:2026-04-29

1-Methoxy-3,5-dimethyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methoxy-3,5-dimethyl-2-nitro-
    • 1-Methoxy-3,5-dimethyl-2-nitrobenzene
    • 1-methoxy-3,5-dimethyl-2-nitro-benzene
    • 2-nitro-3,5-dimethylanisole
    • 3,5-Dimethyl-2-nitro-anisol
    • 3,5-dimethyl-2-nitroanisole
    • 3,5-dimethyl-2-nitro-anisole
    • 4-Nitro-5-methoxy-m-xylol
    • A812582
    • AC1LASIN
    • Anisole, 3,5-dimethyl-2-nitro-
    • Methyl-(2-nitro-3.5-dimethyl-phenyl)-aether

Computed Properties

  • Exact Mass: 181.07393

Experimental Properties

  • PSA: 52.37

1-Methoxy-3,5-dimethyl-2-nitrobenzene Pricemore >>

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1-Methoxy-3,5-dimethyl-2-nitrobenzene Related Literature

Additional information on 1-Methoxy-3,5-dimethyl-2-nitrobenzene

Comprehensive Guide to 1-Methoxy-3,5-dimethyl-2-nitrobenzene (CAS No. 18102-38-0): Properties, Applications, and Industry Insights

1-Methoxy-3,5-dimethyl-2-nitrobenzene (CAS No. 18102-38-0) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This aromatic nitro compound, featuring a methoxy group and methyl substituents, has garnered attention due to its role as a key intermediate in synthetic chemistry. Its molecular formula, C9H11NO3, reflects a balanced combination of reactivity and stability, making it valuable for fine chemical synthesis.

In recent years, the demand for nitroaromatic compounds like 1-Methoxy-3,5-dimethyl-2-nitrobenzene has surged, driven by their utility in agrochemicals, pharmaceutical intermediates, and dye manufacturing. Researchers frequently search for "synthesis methods for nitrobenzene derivatives" or "applications of methoxy-substituted aromatics," highlighting the compound's relevance. Its electron-withdrawing nitro group and electron-donating methoxy group create a push-pull effect, enabling selective reactions in cross-coupling and reduction processes.

From a technical perspective, CAS No. 18102-38-0 exhibits a melting point range of 45–50°C and a boiling point of approximately 285°C, with moderate solubility in organic solvents like ethanol and acetone. These properties make it suitable for high-temperature reactions and catalytic transformations. Environmental and safety considerations are also trending topics; users often inquire about "biodegradability of nitroaromatics" or "green chemistry alternatives," prompting innovations in sustainable synthesis routes for such compounds.

The compound's role in advanced material science is another focal point. Its incorporation into liquid crystal precursors and photoactive polymers aligns with the growing interest in "smart materials" and "organic electronics." Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are essential for quality control, addressing common queries such as "how to analyze nitrobenzene impurities."

Market trends indicate rising applications of 1-Methoxy-3,5-dimethyl-2-nitrobenzene in flavor and fragrance industries, where its subtle aromatic profile is exploited. Regulatory compliance, particularly concerning REACH and FDA guidelines, remains a critical discussion area. Future research may explore its potential in catalysis or bioactive molecule design, answering searches like "emerging uses of dimethylnitrobenzenes."

In summary, 18102-38-0 represents a multifaceted compound bridging traditional chemistry and modern innovations. Its optimized synthesis, safety profiles, and expanding applications ensure its continued significance in scientific and industrial communities.

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